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Compound of Interest

Compound Name: 3-(4-methyl benzoyloxy) flavone

Cat. No.: B600580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 3-(4-methyl benzoyloxy) flavone. The following procedures are based on best

practices for handling similar flavonoid compounds and general organic substances in a

laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3-(4-methyl benzoyloxy) flavone is not readily

available, data from related flavonoid compounds, such as flavone and 3-methylflavone-8-

carboxylic acid, indicate potential hazards. Therefore, a cautious approach is necessary.

Potential Hazards:

May cause skin and serious eye irritation.[1][2]

May cause respiratory irritation.[2][3]

May be harmful if swallowed.[2]

The toxicological properties have not been thoroughly investigated.[4]
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Recommended Personal Protective Equipment (PPE):

To mitigate risks, the following PPE is mandatory when handling 3-(4-methyl benzoyloxy)
flavone:[1][5]

PPE Category Item Specifications

Eye Protection Safety Goggles
Must be worn at all times to

protect from splashes.[5]

Hand Protection Nitrile Gloves
Inspect gloves prior to use to

prevent skin contact.[4][5]

Body Protection Laboratory Coat To protect skin and clothing.[5]

Foot Protection Closed-toe Shoes To protect feet from spills.[5]

Respiratory Fume Hood

Always handle the compound

in a properly functioning fume

hood.[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to ensure safety and experimental integrity.

Workflow for Handling 3-(4-methyl benzoyloxy) flavone:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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